Cas no 2138131-71-0 (N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine)

• Product Name: N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine
• CAS No: 2138131-71-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6051959
• PubChem ID: 165952558
• Update Time: 2025-11-06

N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine
• 2138131-71-0
• EN300-803127

• Inchi： 1S/C15H21NO2/c1-4-18-11(2)15-9-14(17-3)8-5-12(15)10-16-13-6-7-13/h5,8-9,13,16H,2,4,6-7,10H2,1,3H3
• InChI Key： YGMZSXUOHSWPKP-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=C(C=CC=1CNC1CC1)OC

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.5Ų

Additional information on N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine

N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine (CAS No: 2138131-71-0)

The compound N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine (CAS No: 2138131-71-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a cyclopropane ring, an ethoxyethenyl substituent, and a methoxy group, which collectively contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to induce non-classical interactions with biological targets. The cyclopropanamine moiety in this compound has been shown to enhance the stability and bioavailability of molecules, making it a valuable component in the development of novel therapeutic agents. Furthermore, the ethoxyethenyl group introduces additional flexibility and electronic diversity, which can be exploited to modulate the compound's pharmacokinetic properties.

The methoxyphenyl group plays a crucial role in stabilizing the molecule's structure through resonance effects and steric hindrance. This feature not only enhances the compound's solubility in organic solvents but also contributes to its resistance against metabolic degradation, making it an attractive candidate for drug delivery systems. Recent advancements in computational chemistry have enabled researchers to predict the molecule's behavior under various conditions, providing deeper insights into its potential applications.

One of the most promising areas of research involving this compound is its potential use in targeted drug delivery systems. The combination of its structural stability and functional versatility makes it an ideal candidate for conjugation with biomolecules or nanoparticles. For instance, studies have demonstrated that this compound can serve as a linker between therapeutic agents and targeting ligands, significantly improving the precision and efficacy of drug delivery.

In addition to its medicinal applications, N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine has shown potential in the field of polymer chemistry. Its ability to form stable covalent bonds with polymer backbones has led to the development of novel materials with enhanced mechanical properties and thermal stability. Researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials that exhibit improved durability under harsh environmental conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. Recent innovations in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

Despite its numerous advantages, the practical application of N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine is not without challenges. Issues such as scalability, cost-effectiveness, and regulatory compliance must be addressed before it can be widely adopted in industrial settings. However, ongoing research efforts are focused on overcoming these barriers, with particular emphasis on developing sustainable synthesis routes and optimizing purification techniques.

In conclusion, N-{[2-(1-ethoxyethenyl)-4-methoxyphenyl]methyl}cyclopropanamine (CAS No: 2138131-71-0) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structural features, combined with recent advancements in chemical synthesis and computational modeling, position it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new applications for this compound, its role in shaping future innovations is likely to grow significantly.